Cas no 1448804-55-4 (2,2-Dimethylhex-5-en-3-amine hydrochloride)

• Product Name: 2,2-Dimethylhex-5-en-3-amine hydrochloride
• CAS No: 1448804-55-4
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 5086249
• PubChem ID: 156022545
• Update Time: 2026-03-02

2,2-Dimethylhex-5-en-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylhex-5-en-3-amine hydrochloride
• 2,2-Dimethylhex-5-en-3-amine HCl
• E79623
• 2,2-Dimethylhex-5-en-3-aminehydrochloride
• 2,2-dimethylhex-5-en-3-amine;hydrochloride
• 1448804-55-4
• BS-47612

• Inchi： 1S/C8H17N.ClH/c1-5-6-7(9)8(2,3)4;/h5,7H,1,6,9H2,2-4H3;1H
• InChI Key： DKRZGIJCVNOSRN-UHFFFAOYSA-N
• SMILES： Cl.NC(CC=C)C(C)(C)C

Computed Properties

• Exact Mass: 163.1127773g/mol
• Monoisotopic Mass: 163.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2,2-Dimethylhex-5-en-3-amine hydrochloride

Comprehensive Overview of 2,2-Dimethylhex-5-en-3-amine hydrochloride (CAS No. 1448804-55-4)

2,2-Dimethylhex-5-en-3-amine hydrochloride (CAS No. 1448804-55-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a dimethylhexenyl backbone and an amine hydrochloride functional group, is increasingly being explored for its potential applications in drug synthesis and industrial processes. Its CAS number 1448804-55-4 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced chemical studies.

The growing interest in 2,2-Dimethylhex-5-en-3-amine hydrochloride aligns with current trends in sustainable chemistry and green synthesis. Researchers are actively investigating its role as a building block for bioactive molecules, particularly in the development of novel pharmaceutical intermediates. Recent publications highlight its utility in catalysis and asymmetric synthesis, addressing the industry's demand for more efficient and environmentally friendly synthetic routes. The compound's vinyl group offers unique reactivity patterns, making it valuable for polymer modification and material engineering applications.

From a technical perspective, CAS 1448804-55-4 demonstrates remarkable stability under standard laboratory conditions, with its hydrochloride salt form enhancing solubility for various reaction systems. Analytical studies using NMR spectroscopy and mass spectrometry have confirmed its structural integrity, while HPLC analysis verifies the high purity levels achievable through modern purification techniques. These characteristics make it particularly suitable for medicinal chemistry applications where precise molecular control is essential.

The commercial availability of 2,2-Dimethylhex-5-en-3-amine hydrochloride has expanded significantly in recent years, driven by demand from contract research organizations and academic laboratories. Suppliers now offer customized packaging options ranging from milligram quantities for initial screening to kilogram-scale batches for process development. This accessibility has facilitated its adoption in high-throughput screening platforms and combinatorial chemistry approaches that are revolutionizing drug discovery methodologies.

Quality control standards for CAS 1448804-55-4 have evolved to meet stringent regulatory requirements, with advanced analytical methods ensuring batch-to-batch consistency. The compound's physicochemical properties, including its melting point range and spectral characteristics, are well-documented in technical literature. These parameters are crucial for researchers developing structure-activity relationships in their molecular design projects, particularly in the context of lead optimization workflows.

Emerging applications for 2,2-Dimethylhex-5-en-3-amine hydrochloride extend beyond traditional chemistry domains. Recent patent filings suggest innovative uses in electronic materials and specialty coatings, where its molecular architecture contributes to desired performance characteristics. The compound's compatibility with various coupling reactions and cyclization processes makes it versatile for creating complex molecular frameworks required in advanced material science applications.

Safety considerations for handling CAS 1448804-55-4 follow standard laboratory protocols for amine hydrochloride compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. The scientific community continues to investigate its toxicological profile and environmental fate, with preliminary data suggesting favorable characteristics compared to traditional amine derivatives used in similar applications.

Future research directions for 2,2-Dimethylhex-5-en-3-amine hydrochloride include exploration of its potential in bioconjugation chemistry and prodrug development. The compound's structural features position it as an attractive candidate for creating targeted delivery systems in pharmaceutical formulations. Additionally, its potential role in organocatalysis continues to be an area of active investigation, particularly for stereoselective transformations that are crucial in modern synthetic chemistry.

The synthesis and application of CAS 1448804-55-4 represent an excellent case study in contemporary chemical innovation. Its growing presence in scientific literature and patent applications demonstrates the compound's versatility across multiple disciplines. As research methodologies advance and analytical techniques become more sophisticated, the full potential of 2,2-Dimethylhex-5-en-3-amine hydrochloride will likely be further unlocked, offering new possibilities for scientific and industrial advancement.